5-Bromo-5α-cholestane-3,6-diol 3-Acetate
5-Bromo-5α-cholestane-3,6-diol 3-Acetate
Brand Name:
Vulcanchem
CAS No.:
1258-35-1
VCID:
VC0030693
InChI:
InChI=1S/C29H49BrO3/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26(32)29(30)17-21(33-20(4)31)12-15-28(29,6)25(22)13-14-27(23,24)5/h18-19,21-26,32H,7-17H2,1-6H3/t19-,21-,22+,23?,24+,25+,26-,27-,28-,29+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)O)C
Molecular Formula:
C29H49BrO3
Molecular Weight:
525.612
5-Bromo-5α-cholestane-3,6-diol 3-Acetate
CAS No.: 1258-35-1
Reference Standards
VCID: VC0030693
Molecular Formula: C29H49BrO3
Molecular Weight: 525.612
| CAS No. | 1258-35-1 |
|---|---|
| Product Name | 5-Bromo-5α-cholestane-3,6-diol 3-Acetate |
| Molecular Formula | C29H49BrO3 |
| Molecular Weight | 525.612 |
| IUPAC Name | [(3R,5R,6R,8S,9S,10R,13R,14S)-5-bromo-6-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H49BrO3/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26(32)29(30)17-21(33-20(4)31)12-15-28(29,6)25(22)13-14-27(23,24)5/h18-19,21-26,32H,7-17H2,1-6H3/t19-,21-,22+,23?,24+,25+,26-,27-,28-,29+/m1/s1 |
| Standard InChIKey | QOKSSEORHJPLLF-LBPASEOFSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)O)C |
| Synonyms | 3β-Acetoxy-5-bromo-5α-cholestan-6β-ol |
| PubChem Compound | 71314231 |
| Last Modified | Nov 11 2021 |
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